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This technical guide provides an in-depth overview of the in vitro activity of VD2173, a
macrocyclic peptide inhibitor targeting key serine proteases. Designed for researchers,
scientists, and professionals in drug development, this document details the molecule's
inhibitory potency, the experimental methodologies used for its characterization, and its
mechanism of action within relevant signaling pathways.

Core Efficacy and Potency of VD2173

VD2173 is a side-chain cyclized macrocyclic peptide that demonstrates potent inhibition of
HGF-activating serine proteases, particularly matriptase and hepsin.[1][2] Furthermore, it has
been identified as an effective inhibitor of Transmembrane Serine Protease 2 (TMPRSS2), a
key host factor for the entry of coronaviruses, including SARS-CoV-2.[3]

Quantitative Analysis of In Vitro Activity

The inhibitory activity of VD2173 has been quantified against several key serine proteases, as
well as its efficacy in preventing viral entry. The following table summarizes the available in vitro
data.
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Target
Enzymel/Proce  Assay Type Metric Value (nM) Reference
SS
) Enzyme
Matriptase e IC50 21 (4]
Inhibition
) Enzyme
Hepsin o IC50 0.38 [4]
Inhibition
Enzyme
HGFA o IC50 26 [4]
Inhibition
] Enzyme
Thrombin o IC50 9000 [4]
Inhibition
Enzyme
Factor Xa o IC50 770 (4]
Inhibition
SARS-CoV-2
] Cell-based EC50 104 [3]
Viral Entry

Mechanism of Action and Associated Signaling
Pathways

VD2173 exerts its therapeutic potential by interrupting two critical signaling cascades: the
HGF/MET pathway, which is often dysregulated in cancer, and the viral entry mechanism
utilized by coronaviruses.

Inhibition of the HGF/MET Signaling Pathway

Hepatocyte Growth Factor (HGF) is a potent mitogen that, upon activation, binds to the MET
receptor tyrosine kinase. This interaction triggers a signaling cascade that promotes cell
growth, motility, and invasion. The activation of pro-HGF to its active form is mediated by serine
proteases such as matriptase and hepsin. By potently inhibiting these proteases, VD2173
effectively blocks the activation of HGF, thereby downregulating the HGF/MET signaling
pathway. This mechanism is particularly relevant in oncology, as aberrant HGF/MET signaling
Is a known driver of tumor progression and resistance to targeted therapies.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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